2-Hydroxy-2-methyl-1-(4-(methylsulfonyl)phenyl)propan-1-one

• Molecular Formula: C11H14O4S
• Molecular Weight: 242.29 g/mol
• IUPAC Name: 2-hydroxy-2-methyl-1-(4-methylsulfonylphenyl)propan-1-one
• InChI: InChI=1S/C11H14O4S/c1-11(2,13)10(12)8-4-6-9(7-5-8)16(3,14)15/h4-7,13H,1-3H3
• InChI Key: UXGJQQXURDIXEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1=CC=C(C=C1)S(=O)(=O)C)O

Description

2-Hydroxy-2-methyl-1-(4-(methylsulfonyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C11H14O4S and its molecular weight is 242.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (4° C.) solution of 2-hydroxy-2-methyl-1-(4-(methylthio)phenyl)-propan-1-one (45.0 g, 214 mmol, Step 2) in t-butanol (500 mL) and CH2Cl2 (500 mL) was added a solution of OXONE™ (194 g, 316 mmol) in water (1.4 L). The resulting suspension was stirred at r.t. for 18 h. The reaction was diluted with EtOAc (400 mL) and the layers were separated. The aqueous layer was extracted with EtOAc (2×250 mL). The combined organic layers were dried over Na2SO4 and concentrated in vacuo. The crude product was dissolved in diethyl ether (250 mL), hexane was added (150 mL) and the product was swished for 2 h. The product was collected by filtration to give the title compound as a yellow solid.